Cas no 813460-15-0 (Pyrrolidine, 2-[(2-propynyloxy)methyl]-, (2S)-)

• Product Name: Pyrrolidine, 2-[(2-propynyloxy)methyl]-, (2S)-
• CAS No: 813460-15-0
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 1805271
• PubChem ID: 11528354
• Update Time: 2025-06-09

Pyrrolidine, 2-[(2-propynyloxy)methyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-[(2-propynyloxy)methyl]-, (2S)-
• AKOS006355478
• (2S)-2-[(prop-2-yn-1-yloxy)methyl]pyrrolidine
• EN300-6457601
• 813460-15-0

• Inchi： 1S/C8H13NO/c1-2-6-10-7-8-4-3-5-9-8/h1,8-9H,3-7H2/t8-/m0/s1
• InChI Key： QZJDIGMCWHNAKJ-QMMMGPOBSA-N
• SMILES： O(CC#C)C[C@@H]1CCCN1

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 21.3Ų

Additional information on Pyrrolidine, 2-[(2-propynyloxy)methyl]-, (2S)-

Pyrrolidine, 2-[(2-propynyloxy)methyl]-, (2S)- (CAS No. 813460-15-0): A Comprehensive Overview

Pyrrolidine, 2-[(2-propynyloxy)methyl]-, (2S)- (CAS No. 813460-15-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrrolidines, which are five-membered heterocyclic compounds with a nitrogen atom as one of the ring members. The presence of the chiral center at the 2-position and the propargyloxy substituent on the methyl group imparts distinct stereochemical and functional characteristics to this molecule.

The (2S)- configuration of this compound is particularly noteworthy, as chirality plays a crucial role in determining the pharmacological properties and biological activities of many drugs. Chiral compounds often exhibit different binding affinities and selectivities for their biological targets, which can significantly impact their therapeutic efficacy and safety profiles. In the case of Pyrrolidine, 2-[(2-propynyloxy)methyl]-, (2S)-, the specific stereochemistry may influence its interactions with enzymes, receptors, and other biomolecules.

Recent studies have explored the potential applications of Pyrrolidine, 2-[(2-propynyloxy)methyl]-, (2S)- in various therapeutic areas. One notable area of research is its use as a building block in the synthesis of more complex molecules with therapeutic potential. The propargyloxy group provides a versatile handle for further functionalization through click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is widely used in medicinal chemistry for the rapid and efficient construction of diverse molecular scaffolds, making Pyrrolidine, 2-[(2-propynyloxy)methyl]-, (2S)- a valuable intermediate in drug discovery efforts.

In addition to its synthetic utility, Pyrrolidine, 2-[(2-propynyloxy)methyl]-, (2S)- has been investigated for its potential biological activities. Studies have shown that this compound exhibits moderate to potent inhibitory effects on certain enzymes and receptors. For example, it has been reported to inhibit the activity of specific kinases involved in cell signaling pathways, which are often dysregulated in various diseases such as cancer and neurodegenerative disorders. The ability to modulate these pathways makes Pyrrolidine, 2-[(2-propynyloxy)methyl]-, (2S)- an attractive candidate for further exploration as a lead compound in drug development.

Furthermore, Pyrrolidine, 2-[(2-propynyloxy)methyl]-, (2S)- has demonstrated promising activity in preclinical models of inflammation and pain. Inflammation is a complex biological response involving multiple cellular and molecular processes, and effective anti-inflammatory agents are essential for treating a wide range of conditions. The anti-inflammatory properties of Pyrrolidine, 2-[(2-propynyloxy)methyl]-, (2S)- may be attributed to its ability to modulate key inflammatory mediators such as cytokines and chemokines. Additionally, its analgesic effects have been observed in animal models of pain, suggesting potential applications in pain management therapies.

The safety profile of Pyrrolidine, 2-[(2-propynyloxy)methyl]-, (2S)- is another important consideration in its development as a therapeutic agent. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses. However, further investigations are needed to fully characterize its safety profile and identify any potential side effects or toxicities that may arise with long-term use.

In conclusion, Pyrrolidine, 2-[(2-propynyloxy)methyl]-, (2S)- (CAS No. 813460-15-0) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or as a building block for more complex molecules. Ongoing research continues to uncover new applications and insights into the properties of this compound, highlighting its importance in the field of chemical biology.